Cas no 2229512-73-4 (1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229512-73-4
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 6463976
• PubChem ID: 165675060
• Update Time: 2025-05-25

1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1821930
• 2229512-73-4

• Inchi： 1S/C10H7FN2O/c11-9-8(2-1-3-13-9)10(6-12)4-7(14)5-10/h1-3H,4-5H2
• InChI Key： GWRIQGJZRAPWGZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229512-73-4)

1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229512-73-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic nitriles, which are widely recognized for their versatility in drug design and development. The presence of both a fluoropyridine moiety and a cyclobutene core imparts distinct electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile consists of a fluorinated pyridine ring linked to a five-membered lactam-like cyclobutene scaffold, which is further functionalized with a cyano group at the terminal position. This arrangement creates a rich landscape of possible interactions with biological targets, including enzymes and receptors. The fluorine atom in the pyridine ring is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and overall pharmacokinetic profile of a molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, fluoropyridines have emerged as key structural motifs due to their ability to modulate biological pathways through various mechanisms. The cyclobutene core in this compound adds an additional layer of complexity, providing a rigid framework that can be exploited to optimize drug-like properties such as solubility, permeability, and binding affinity. This combination of structural elements makes 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both an electrophilic cyano group and a nucleophilic nitrogen atom in the pyridine ring allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities. For instance, the cyano group can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters, while the pyridine nitrogen can serve as a site for further derivatization through condensation reactions or metal-catalyzed cross-coupling processes.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling studies have suggested that 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The fluoropyridine moiety is known to interact with aromatic residues in protein active sites, while the cyclobutene core can provide steric constraints that enhance binding specificity. These insights have guided experimental efforts toward optimizing the compound's potency and selectivity.

The synthesis of 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling and copper-catalyzed cyclizations, have been particularly effective in constructing the desired framework. Additionally, flow chemistry techniques have enabled high-throughput synthesis, allowing for rapid exploration of structural variations and optimization.

In parallel with synthetic chemistry efforts, pharmacological studies are being conducted to evaluate the biological profile of 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile. Preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are overexpressed in various pathological conditions. The ability to modulate these enzymes could lead to novel therapeutic strategies for diseases ranging from oncology to neurodegenerative disorders. Furthermore, the compound's interaction with biological targets may provide insights into new mechanisms of action that could inspire future drug development efforts.

The role of fluorine substitution in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts due to modifications in lipophilicity and metabolic stability. In the case of 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile, the fluorine atom is strategically positioned to influence both electronic distributions and steric interactions within biological systems. This has fueled interest in exploring its potential applications in areas such as antiviral therapy and anti-inflammatory drug development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile are poised to play a crucial role in next-generation drug discovery programs. Their unique structural features offer opportunities for innovation across multiple disciplines within pharmaceutical science. By leveraging advances in synthetic chemistry, computational biology, and high-throughput screening technologies, researchers are well-positioned to unlock the full potential of this class of molecules.

The future directions for investigating 1-(2-fluoropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile include exploring its derivatives through structure-based drug design approaches. By systematically modifying key functional groups while maintaining core structural integrity, it may be possible to identify analogs with enhanced potency or reduced toxicity profiles. Additionally, interdisciplinary collaborations between chemists and biologists will be essential for elucidating structure-function relationships and translating laboratory findings into clinical applications.

In conclusion,1-(2-fluoropyridin-3-yi)-3-oxtcyclobutancarbonitrcle (CAS No 22295t12-t73-t4) represents an exciting frontier i pharmaceutical research Its unique molecular architecture combinesi key features that make it suitable f further exploration i both academic i industrial settings As our understanding o biologica pathways grows nd new synthetic techniques emerge this compund holds promise f becoming an important tool i drug discovery nd development